Cas no 112966-16-2 (Tokinolide B)

Tokinolide B is a bioactive natural compound classified as a sesquiterpene lactone, primarily isolated from certain medicinal plants. It exhibits notable pharmacological properties, including anti-inflammatory and cytotoxic activities, making it a subject of interest in pharmaceutical and biomedical research. Its molecular structure allows for selective interaction with biological targets, contributing to its potential therapeutic applications. Tokinolide B is characterized by its stability under standard laboratory conditions and its compatibility with various organic solvents, facilitating its use in experimental studies. Research suggests it may modulate key signaling pathways, though further studies are required to fully elucidate its mechanisms and applications.

Tokinolide B structure

Product name:Tokinolide B

CAS No:112966-16-2

MF:C₂₄H₂₈O₄

MW:380.4767

CID:230974

PubChem ID:11090206

Tokinolide B Chemical and Physical Properties

Names and Identifiers

- Spiro[3H-3a,6-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione,3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, (1'S,3Z,3aS,5R,6R)-
- Tokinolide B
- Spiro[3H-3a,6-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione,3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, (1'S,3
- (3'Z)-(3S,8R,3a'S,6'R)-3,3a':8,6'-Diligustilide
- Spiro[3H-3a,6-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione,3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, [3aS-(3Z,3aa,4a,5a,6a)]-
- 3A':8
- (3'Z)-(3S
- TokinolideB
- MS-26229
- AKOS037515200
- DTXSID401318006
- 112966-16-2
- CS-0016436
- SCHEMBL4215566
- (1S,2Z,7R,8R,9S)-2-butylidene-8-propylspiro[3-oxatricyclo[5.2.2.01,5]undec-5-ene-9,3'-4,5-dihydro-2-benzofuran]-1',4-dione
- HY-N1145
- 6'R)-3
- (1S,2Z,7R,8R,9S)-2-butylidene-8-propylspiro(3-oxatricyclo(5.2.2.01,5)undec-5-ene-9,3'-4,5-dihydro-2-benzofuran)-1',4-dione
- DA-58644
- Inchi： 1S/C24H28O4/c1-3-5-11-20-23-13-12-15(14-19(23)22(26)27-20)17(8-4-2)24(23)18-10-7-6-9-16(18)21(25)28-24/h6,9,11,14-15,17H,3-5,7-8,10,12-13H2,1-2H3/b20-11-/t15-,17-,23+,24+/m1/s1
- InChI Key： DZMFTLLDUYBHLI-MUSNRYMWSA-N
- SMILES： O1C(C2C([H])=C([H])C([H])([H])C([H])([H])C=2[C@@]21[C@]([H])(C([H])([H])C([H])([H])C([H])([H])[H])[C@@]1([H])C([H])=C3C(=O)O/C(=C(/[H])\C([H])([H])C([H])([H])C([H])([H])[H])/[C@@]23C([H])([H])C1([H])[H])=O

Computed Properties

Exact Mass: 380.198759g/mol
Surface Charge: 0
XLogP3: 4.8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 380.198759g/mol
Monoisotopic Mass: 380.198759g/mol
Topological Polar Surface Area: 52.6Å²
Heavy Atom Count: 28
Complexity: 873
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Color/Form: Powder
Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 644.2±55.0 °C at 760 mmHg
Flash Point: 338.5±29.9 °C
Solubility: Slightly soluble (1.1 g/l) (25 º C),
PSA: 52.60000
LogP: 4.92210
Vapor Pressure: 0.0±1.9 mmHg at 25°C

Tokinolide B Security Information

Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Tokinolide B Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2276-25 mg	Tokinolide B	112966-16-2		25mg	￥16579.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2276-1 mg	Tokinolide B	112966-16-2		1mg	￥1987.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2276-200 mg	Tokinolide B	112966-16-2		200mg	￥55953.00	2022-02-28
MedChemExpress	HY-N1145-5mg	Tokinolide B	112966-16-2	98.44%	5mg	￥5700	2024-07-19
TargetMol Chemicals	TN2276-1 mL * 10 mM (in DMSO)	Tokinolide B	112966-16-2	98%	1 mL * 10 mM (in DMSO)	￥ 1620	2023-09-15
Ambeed	A690563-5mg	Tokinolide B	112966-16-2	98+%	5mg	$857.0	2024-04-26
Aaron	AR0090PP-5mg	Tokinolide B	112966-16-2	98%	5mg	$217.00	2025-03-06
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2276-5 mg	Tokinolide B	112966-16-2		5mg	￥6141.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2276-50 mg	Tokinolide B	112966-16-2		50mg	￥24868.00	2022-02-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59862-1mg	Tokinolide B	112966-16-2	98%	1mg	￥0.00	2023-09-07